Tert-butyl 4,5,6,7-tetrahydrofuro[3,2-c]pyridine-4-carboxylate

• IUPAC Name: tert-butyl 4,5,6,7-tetrahydrofuro[3,2-c]pyridine-4-carboxylate
• InChI: InChI=1S/C12H17NO3/c1-12(2,3)16-11(14)10-8-5-7-15-9(8)4-6-13-10/h5,7,10,13H,4,6H2,1-3H3
• InChI Key: KSJBVQSENJGSNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1C2=C(CCN1)OC=C2
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

“Tert-butyl 4,5,6,7-tetrahydrofuro[3,2-c]pyridine-4-carboxylate” is a chemical compound with the IUPAC name “tert-butyl 6,7-dihydrofuro[3,2-c]pyridine-5(4H)-carboxylate”. It has a molecular weight of 223.27. The compound is stored in a refrigerator and is shipped at room temperature.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-butyl carboxylates can be synthesized via intermediate carboxylic acids. In one method, 4,5,6,7-Tetrahydro-2H-pyrazolo pyridine.HCl was combined with Boc 2 O and K 2 CO 3 in CH 2 Cl 2. After 15 hours, the starting amine was consumed.

Molecular Structure Analysis

The InChI code for this compound is "1S/C12H17NO3/c1-12(2,3)16-11(14)13-6-4-10-9(8-13)5-7-15-10/h5,7H,4,6,8H2,1-3H3". This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The IR spectrum shows a peak at 1706 cm-1, which corresponds to the C=O stretch.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.